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Introduction
Freund's Complete Adjuvant (FCA)-induced arthritis in rodents is a widely utilized and well-

characterized preclinical model for studying the pathogenesis of inflammatory arthritis,

particularly rheumatoid arthritis. This model is instrumental in the evaluation of novel anti-

inflammatory and analgesic compounds. This document provides detailed application notes

and protocols for inducing arthritis using FCA and for evaluating the therapeutic potential of

GSK1482160, a negative allosteric modulator of the P2X7 receptor. GSK1482160 has been

shown to be effective in preclinical models of inflammatory pain.[1][2]

GSK1482160 exerts its effects by targeting the P2X7 receptor, an ATP-gated ion channel

primarily expressed on immune cells.[1][2] Activation of the P2X7 receptor by high

concentrations of extracellular ATP, often present at sites of inflammation and tissue injury,

triggers the release of pro-inflammatory cytokines, most notably interleukin-1β (IL-1β).[1] By

modulating the P2X7 receptor, GSK1482160 inhibits the release of these key inflammatory

mediators, thereby reducing inflammation and pain.

P2X7 Receptor Signaling Pathway in Inflammation
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The P2X7 receptor plays a crucial role in the inflammatory cascade. Upon activation by

extracellular ATP, the receptor forms a non-selective cation channel, leading to an influx of Ca²⁺

and Na⁺ and an efflux of K⁺. This potassium efflux is a critical signal for the assembly of the

NLRP3 inflammasome, a multi-protein complex that activates caspase-1. Activated caspase-1

then cleaves pro-IL-1β and pro-IL-18 into their mature, biologically active forms, which are

subsequently released from the cell to propagate the inflammatory response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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